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Compound of Interest

Compound Name: 1,2-Dibromoanthracene

Cat. No.: B15476559 Get Quote

Introduction

1,2-Dibromoanthracene is an aromatic hydrocarbon and a derivative of anthracene. Like other

dibromoanthracenes, it is a subject of interest in organic synthesis and materials science due

to the potential for further functionalization via its bromine substituents. This guide provides a

summary of the available technical information for 1,2-Dibromoanthracene, including its CAS

number and key properties. Due to the limited specific experimental data for the 1,2-isomer,

comparative data for the well-characterized 9,10-dibromoanthracene isomer is also presented

to provide context for researchers.

Identifier
Identifier Value

CAS Number 38193-30-5[1][2]

Chemical and Physical Properties
Specific experimental data for the physical properties of 1,2-Dibromoanthracene, such as

melting and boiling points, are not readily available in the public domain. The following table

summarizes the computed properties for 1,2-Dibromoanthracene and provides experimental

data for the related, well-studied isomer, 9,10-Dibromoanthracene, for comparative purposes.
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Property
1,2-Dibromoanthracene
(Computed)

9,10-Dibromoanthracene
(Experimental)

Molecular Formula C₁₄H₈Br₂[1] C₁₄H₈Br₂[3]

Molecular Weight 336.02 g/mol [1] 336.02 g/mol [3]

Melting Point Not available 220-225 °C[4]

Boiling Point Not available 342.21 °C (estimated)[4]

Appearance Not available
Yellow to yellow-green fluffy

powder[4]

Solubility Not available

Soluble in hot benzene and hot

toluene; slightly soluble in

alcohol, ether, and cold

benzene; insoluble in water.[4]

[5]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1,2-Dibromoanthracene is

not readily available, the general synthesis of dibromoanthracenes often involves the direct

bromination of anthracene. The following section details a common and well-documented

protocol for the synthesis of 9,10-Dibromoanthracene, which serves as a representative

example of this type of reaction.

Example Protocol: Synthesis of 9,10-
Dibromoanthracene
Materials:

Anthracene (80-85% purity)

Carbon tetrachloride

Bromine
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Procedure:

A suspension of 300 g of anthracene in 3 L of carbon tetrachloride is prepared in a 5-L flask

equipped with a dropping funnel, stirrer, and reflux condenser.[6]

567 g of bromine is slowly added to the vigorously stirred suspension at room temperature.

[6] The addition should take approximately 30 minutes.

During the addition, 9,10-dibromoanthracene will begin to separate from the solution.[6]

Hydrogen bromide gas is evolved and should be appropriately trapped.

After the bromine addition is complete, the mixture is gently heated to a gentle boil for one

hour with continuous stirring.[6]

The mixture is then allowed to cool for several hours without stirring.

The crude 9,10-dibromoanthracene is collected by filtration, washed with a small amount of

cold carbon tetrachloride, and dried.[6]

Further purification can be achieved by extraction with carbon tetrachloride.[6]

Yield:

This process typically yields 400-420 g (83-88% of the theoretical quantity based on 85%

pure anthracene).[6]

Applications in Research and Development
There is limited specific information on the applications of 1,2-Dibromoanthracene in drug

development. However, other dibromoanthracene isomers, such as 2,6-Dibromoanthracene,

are recognized as valuable intermediates in the synthesis of advanced pharmaceutical

intermediates and organic electronic materials.[7][8] The reactivity of the bromine atoms allows

for the construction of complex molecular architectures, which is a key step in the development

of new active pharmaceutical ingredients (APIs).[7]

Visualizations
General Synthesis Workflow for Dibromoanthracene
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The following diagram illustrates a general workflow for the synthesis and purification of a

dibromoanthracene, based on the protocol for the 9,10-isomer.

General Synthesis Workflow for Dibromoanthracene

Start: Anthracene Suspension in CCl4

Bromination:
Slow addition of Bromine at room temperature

Vigorous Stirring

Heating:
Gently boil for 1 hour

Cooling:
Allow to cool for several hours

Filtration:
Collect crude product

Washing:
Wash with cold CCl4

Drying:
Dry the crude product

Purification (Optional):
Extraction with CCl4

Final Product:
Pure Dibromoanthracene

If purification is not required
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Click to download full resolution via product page

Caption: General workflow for the synthesis of dibromoanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15476559?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15476559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

